4-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride

• IUPAC Name: 4-amino-3-(4-methoxyphenyl)butanoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO3.ClH/c1-15-10-4-2-8(3-5-10)9(7-12)6-11(13)14;/h2-5,9H,6-7,12H2,1H3,(H,13,14);1H
• InChI Key: ZQQMLSPLWKGKAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)O)CN.Cl
• Molecular Formula: C11H16ClNO3
• Molecular Weight: 245.70 g/mol

Description

The compound “4-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride” is a complex organic molecule. It likely contains an amino group (-NH2), a methoxy group (-OCH3), a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring), and a butyric acid group (a four-carbon acid, -CH2CH2CH2COOH). The “hydrochloride” part suggests that this compound forms a salt with hydrochloric acid.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various organic chemistry reactions. For instance, substituted pyridines with diverse functional groups are synthesized via the remodeling of (aza)indole/benzofuran skeletons. Protodeboronation of pinacol boronic esters is another method used in the synthesis of related compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. Unfortunately, specific structural information for this compound was not found.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, boronic acids and their derivatives are known to participate in Suzuki-Miyaura cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Boronic acids, for example, are known to be hygroscopic.

Scientific Research Applications

Synthesis of Secondary Amines

4-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride: is a valuable precursor in the synthesis of secondary amines. .

Crystallography and Molecular Structure Analysis

The compound’s molecular structure can be analyzed using crystallography to understand its intermolecular interactions, such as hydrogen bonding and secondary intermolecular interactions. .

Starting Material for Dyes and Dithiocarbamates

This compound serves as an important starting material for the synthesis of azo dyes and dithiocarbamates. .

Pharmacological Research

The structural motifs of 4-Amino-3-(4-methoxy-phenyl)-butyric acid hydrochloride are of interest in pharmacological research due to their potential therapeutic properties. .

Supramolecular Chemistry

.

Catalyst in Synthetic Reactions

.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.